Cas no 847943-90-2 (tert-butyl 4-fluoro-3-hydroxybenzoate)

• Product Name: tert-butyl 4-fluoro-3-hydroxybenzoate
• CAS No: 847943-90-2
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• MDL: MFCD24728430
• CID: 1826273
• PubChem ID: 68769688
• Update Time: 2025-06-08

tert-butyl 4-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-3-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 4-fluoro-3-hydroxybenzoate
• tert-butyl4-fluoro-3-hydroxybenzoate
• 847943-90-2
• DGFGYLGKUGNYMJ-UHFFFAOYSA-N
• EN300-261787
• SCHEMBL3744003

• MDL： MFCD24728430
• Inchi： 1S/C11H13FO3/c1-11(2,3)15-10(14)7-4-5-8(12)9(13)6-7/h4-6,13H,1-3H3
• InChI Key： DGFGYLGKUGNYMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on tert-butyl 4-fluoro-3-hydroxybenzoate

Professional Introduction to Tert-butyl 4-fluoro-3-hydroxybenzoate (CAS No. 847943-90-2)

Tert-butyl 4-fluoro-3-hydroxybenzoate, with the chemical formula C₁₁H₁₂O₃Fl and a CAS number of 847943-90-2, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of fluoro-substituted benzoates, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural features of tert-butyl 4-fluoro-3-hydroxybenzoate make it a versatile intermediate in organic synthesis. The presence of both a hydroxyl group and a fluoro substituent on the benzene ring enhances its reactivity, allowing for further functionalization and derivatization. These properties have made it a valuable building block in the development of novel compounds targeting various biological pathways.

In recent years, there has been growing interest in fluoro-substituted benzoates due to their unique pharmacological properties. The fluorine atom introduces lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the hydroxyl group provides opportunities for hydrogen bonding interactions, which can enhance binding affinity to biological targets.

One of the most promising applications of tert-butyl 4-fluoro-3-hydroxybenzoate is in the development of anti-inflammatory agents. Studies have shown that fluoro-substituted benzoates can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The tert-butyl group further enhances the compound's stability, making it a suitable candidate for oral administration.

Furthermore, research has indicated that tert-butyl 4-fluoro-3-hydroxybenzoate exhibits antioxidant properties, which are beneficial in combating oxidative stress-related diseases. The combination of its anti-inflammatory and antioxidant activities makes it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of tert-butyl 4-fluoro-3-hydroxybenzoate involves multi-step organic reactions, typically starting from commercially available fluoroaromatic precursors. The hydroxyl group is introduced through selective hydrolysis or oxidation processes, while the tert-butyl group is added via esterification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity.

In terms of pharmacokinetics, tert-butyl 4-fluoro-3-hydroxybenzoate demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The fluoro substituent enhances its bioavailability, while the tert-butyl group contributes to its metabolic stability. These characteristics make it an attractive candidate for further development into a lead compound for drug discovery programs.

The safety profile of tert-butyl 4-fluoro-3-hydroxybenzoate has been evaluated through in vitro and in vivo studies. Preliminary toxicology data suggest that it exhibits low toxicity at therapeutic doses, with minimal side effects observed. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before clinical trials can commence.

The future prospects of tert-butyl 4-fluoro-3-hydroxybenzoate are vast, with ongoing research exploring its potential in various therapeutic areas. Its unique structural features and biological activities position it as a key intermediate in the development of novel pharmaceuticals. As synthetic methodologies continue to advance, the accessibility and scalability of this compound will further enhance its utility in drug discovery and development.

In conclusion, tert-butyl 4-fluoro-3-hydroxybenzoate (CAS No. 847943-90-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural attributes, combined with its favorable pharmacological properties, make it an invaluable asset in the quest for new therapeutic agents. As research progresses, this compound is expected to play a pivotal role in addressing various medical challenges.